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Compound of Interest

2-(4-Aminophenyl)isothiazolidine
1,1-dioxide

Cat. No.: B113240

Compound Name:

A comprehensive review of the discovery, history, and scientific data for the compound 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide, also identified by CAS Number 90556-91-5 and its
synonym N-(4-Aminophenyl)-1,3-propanesultam.

Introduction

2-(4-Aminophenyl)isothiazolidine 1,1-dioxide is a heterocyclic organic compound. Despite
its defined chemical structure, a thorough review of scientific literature, patent databases, and
chemical supplier information reveals a significant lack of published research on its discovery,
historical development, and biological activity. This guide consolidates the limited available
information and highlights the absence of in-depth scientific studies typically associated with
compounds of interest to the research and drug development community.

Physicochemical Properties

While detailed experimental data is not available in the public domain, some basic properties
can be identified.
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Property Value Source

CAS Number 90556-91-5 Chemsrc[1]

N-(4-Aminophenyl)-1,3-
Synonym Chemsrc[1]
propanesultam

Molecular Formula CoH12N202S (Calculated)

Molecular Weight 212.27 g/mol (Calculated)

Note: Molecular formula and weight are calculated based on the chemical structure as no
dedicated experimental records were found.

History and Discovery

There is no available information in peer-reviewed journals, historical archives, or patent
literature detailing the initial discovery or synthesis of 2-(4-Aminophenyl)isothiazolidine 1,1-
dioxide. The compound is listed by some chemical suppliers, which indicates it has been
synthesized, but the context of its creation—whether for screening libraries, as a chemical
intermediate, or for a specific research purpose—remains undocumented in publicly accessible
sources.

Experimental Data and Protocols

A comprehensive search for experimental data yielded no specific results for this compound.
There are no published studies containing:

o Quantitative Biological Data: Such as ICso, ECso, Ki, or other measures of pharmacological
activity.

e Pharmacokinetic Data: Including absorption, distribution, metabolism, and excretion (ADME)
profiles.

o Detailed Synthesis Protocols: While the structure is known, specific reaction conditions,
yields, and purification methods have not been published.
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e Spectroscopic Data: Such as *H-NMR, 8C-NMR, Mass Spectrometry, or IR spectroscopy

data to confirm its structure.

Biological Activity and Signaling Pathways

There is no information available regarding the mechanism of action or any biological targets of
2-(4-Aminophenyl)isothiazolidine 1,1-dioxide. Consequently, no signaling pathways
associated with this compound can be described or visualized.

Logical Workflow: Information Scarcity Assessment

The process of determining the lack of available data for this specific compound followed a

structured workflow.
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Start: User Request for
2-(4-Aminophenyl)isothiazolidine 1,1-dioxide

Comprehensive Search:
- Scientific Databases (e.g., PubChem)

- Patent Records
- Chemical Supplier Catalogs

( Analyze Search Results )

Is In-Depth Data Available?
(Synthesis, Bio-activity, History)

Conclusion:
No published discovery, history,
experimental data, or
mechanism of action found.

Action:
Report lack of information to user.
Provide available identifiers (CAS No.).

Click to download full resolution via product page

Caption: Workflow for assessing the availability of scientific data.
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Conclusion

Based on a thorough search of available scientific and chemical literature, 2-(4-
Aminophenyl)isothiazolidine 1,1-dioxide is a poorly documented compound. While it is
identified by a CAS number and is available from some suppliers, there is no public record of
its discovery, history of development, experimental protocols, or biological function. For
researchers and drug development professionals, this compound represents a blank slate, with
no established scientific context to guide further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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